ISOSTEARIC ACID
ISOSTEARIC ACID
16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is functionally related to a heptadecanoic acid.
16-Methylheptadecanoic acid is a natural product found in Streptomyces, Aristolochia grandiflora, and other organisms with data available.
16-Methylheptadecanoic acid is a natural product found in Streptomyces, Aristolochia grandiflora, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
30399-84-9
VCID:
VC20834967
InChI:
InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
SMILES:
CC(C)CCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C18H36O2
Molecular Weight:
284.5 g/mol
ISOSTEARIC ACID
CAS No.: 30399-84-9
Main Products
Cat. No.: VC20834967
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | 16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is functionally related to a heptadecanoic acid. 16-Methylheptadecanoic acid is a natural product found in Streptomyces, Aristolochia grandiflora, and other organisms with data available. |
|---|---|
| CAS No. | 30399-84-9 |
| Molecular Formula | C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | 16-methylheptadecanoic acid |
| Standard InChI | InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20) |
| Standard InChI Key | XDOFQFKRPWOURC-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O |
| Boiling Point | 721 °F at 760 mmHg (NTP, 1992) 371 °C 721 °F |
| Colorform | Monoclinic leaflets from alcohol White or slightly yellow crystal masses, or white to slightly yellow powder Colorless, wax-like solid White amorphous solid or leaflets |
| Flash Point | 385 °F (NTP, 1992) 113 °C (235 °F) - closed cup 385 °F (196 dec C) (closed cup) 196 °C 385 °F |
| Melting Point | 69.5 °C |
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